![molecular formula C17H18ClNO3 B5697394 2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide](/img/structure/B5697394.png)
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide
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Overview
Description
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and plays a crucial role in maintaining cellular energy balance. A-769662 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and obesity.
Mechanism of Action
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide activates AMPK by binding to the γ-subunit of the enzyme, leading to conformational changes that increase its activity. AMPK activation leads to phosphorylation of downstream targets involved in glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to inhibit ATP citrate lyase, an enzyme involved in de novo lipogenesis, leading to decreased lipid synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. It has also been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. In addition, it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.
Advantages and Limitations for Lab Experiments
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide has several advantages for lab experiments, including its potency and specificity for AMPK activation. It also has a relatively low toxicity profile and can be administered orally. However, there are also some limitations to its use in lab experiments, including its relatively low solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of this compound. Another area of interest is the identification of novel targets of this compound and the characterization of their biological functions. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in animal models and humans. Finally, the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and cardiovascular disease, should be explored.
Synthesis Methods
The synthesis of 2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide involves several steps, including the condensation of 4-chloro-3-methylphenol with 2-ethoxybenzaldehyde, followed by the formation of the corresponding amide using acetic anhydride and acetic acid. The final step involves the chlorination of the amide using thionyl chloride. The overall yield of the synthesis is approximately 25%.
Scientific Research Applications
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and obesity. It has been shown to activate AMPK in vitro and in vivo, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. In addition, it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-N-(2-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3/c1-3-21-16-7-5-4-6-15(16)19-17(20)11-22-13-8-9-14(18)12(2)10-13/h4-10H,3,11H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYQNEYRZCPCKPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)COC2=CC(=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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